1-(2-(4-chlorophenyl)-2-oxoethyl)-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[2-(4-chlorophenyl)-2-oxoethyl]-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H15ClN4O3/c22-16-7-5-15(6-8-16)18(27)13-25-17-4-2-10-24-19(17)20(28)26(21(25)29)12-14-3-1-9-23-11-14/h1-11H,12-13H2
• InChI Key: AKZWMQJGZQRJJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CN2C(=O)C3=C(C=CC=N3)N(C2=O)CC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H15ClN4O3
• Molecular Weight: 406.8 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrido[3,2-d]pyrimidine-2,4-dione moiety, which is a type of heterocyclic compound. These types of compounds are often found in many pharmaceuticals and exhibit a wide range of biological activities.

Scientific Research Applications

Chemical Structure and Crystallization

Research on compounds related to "1-(2-(4-chlorophenyl)-2-oxoethyl)-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione" has detailed their chemical structures, showcasing how these molecules crystallize and the types of hydrogen bonds that contribute to their solid-state formations. For instance, studies have examined the crystallization behaviors and the formation of hydrogen-bonded dimers and chains, which are crucial for understanding the molecular packing and interactions within the crystal lattice (Low et al., 2004).

Synthetic Pathways

Researchers have developed synthetic pathways to create pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones and their derivatives, starting from basic aromatic acids and employing steps like esterification, nucleophilic aromatic substitution, and ring closure. These syntheses highlight the structural diversity of these compounds and their varying biopharmaceutical properties, contributing to the broader understanding of creating such complex molecules with potential application in drug development (Jatczak et al., 2014).

Molecular Design and Applications

Further research has focused on the molecular design of specific derivatives, such as pyrimidine-phthalimide compounds, to explore their photophysical properties and potential applications as pH sensors. These studies demonstrate the ability to tune the electronic properties of these molecules through rational design, leading to applications in sensing technologies (Yan et al., 2017).

Antimicrobial Activity

Additionally, the synthesis and evaluation of pyrido[1,2-a]pyrimidine derivatives containing Schiff bases of certain amino acids have been investigated for their antimicrobial activities. These compounds have shown promising results against various bacterial strains and fungi, indicating their potential as novel antibacterial agents (Alwan et al., 2014).